Cas no 1330277-38-7 (4-(Methylnitrosamino-d3)-4-(3-pyridyl)butyric Acid)

4-(Methylnitrosamino-d3)-4-(3-pyridyl)butyric Acid structure
1330277-38-7 structure
Product name:4-(Methylnitrosamino-d3)-4-(3-pyridyl)butyric Acid
CAS No:1330277-38-7
MF:C10H13N3O3
MW:226.247007131577
CID:5050632

4-(Methylnitrosamino-d3)-4-(3-pyridyl)butyric Acid Chemical and Physical Properties

Names and Identifiers

    • NZSNJPDBPMIBSP-FIBGUPNXSA-N
    • 4-(Methylnitrosamino-d3)-4-(3-pyridyl)butyric Acid
    • Inchi: 1S/C10H13N3O3/c1-13(12-16)9(4-5-10(14)15)8-3-2-6-11-7-8/h2-3,6-7,9H,4-5H2,1H3,(H,14,15)/i1D3
    • InChI Key: NZSNJPDBPMIBSP-FIBGUPNXSA-N
    • SMILES: C(O)(=O)CCC(N(N=O)C([2H])([2H])[2H])C1=CC=CN=C1

4-(Methylnitrosamino-d3)-4-(3-pyridyl)butyric Acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
M325754-1mg
4-(Methylnitrosamino-d3)-4-(3-pyridyl)butyric Acid
1330277-38-7
1mg
$253.00 2023-05-17
TRC
M325754-50mg
4-(Methylnitrosamino-d3)-4-(3-pyridyl)butyric Acid
1330277-38-7
50mg
$ 9200.00 2023-09-07
TRC
M325754-10mg
4-(Methylnitrosamino-d3)-4-(3-pyridyl)butyric Acid
1330277-38-7
10mg
$1918.00 2023-05-17

Additional information on 4-(Methylnitrosamino-d3)-4-(3-pyridyl)butyric Acid

Comprehensive Overview of 4-(Methylnitrosamino-d3)-4-(3-pyridyl)butyric Acid (CAS No. 1330277-38-7)

4-(Methylnitrosamino-d3)-4-(3-pyridyl)butyric Acid, with the CAS number 1330277-38-7, is a deuterated analog of a well-studied nitrosamine derivative. This compound has garnered significant attention in biochemical and pharmaceutical research due to its unique isotopic labeling, which enhances its utility in mass spectrometry and metabolic studies. Researchers often seek deuterated compounds like this for their ability to provide clearer insights into drug metabolism and environmental exposure assessments.

The compound's structure features a 3-pyridyl group and a deuterated methylnitrosamino moiety, making it particularly valuable for tracing metabolic pathways. In recent years, the demand for isotopically labeled standards has surged, driven by advancements in LC-MS/MS (liquid chromatography-tandem mass spectrometry) and the need for high-precision analytical methods. This aligns with the growing focus on personalized medicine and biomarker discovery, where accurate quantification of metabolites is critical.

One of the most frequently asked questions about 4-(Methylnitrosamino-d3)-4-(3-pyridyl)butyric Acid revolves around its applications in cancer research. Studies have explored its role as a potential biomarker for tobacco-related carcinogenesis, leveraging its deuterated form to distinguish endogenous from exogenous sources. This is particularly relevant given the rising public interest in early cancer detection and preventive healthcare.

From a synthetic chemistry perspective, the incorporation of deuterium atoms in this compound enhances its stability and reduces metabolic degradation, a feature highly sought after in drug development. Pharmaceutical companies are increasingly investing in deuterated drugs, often referred to as "heavy drugs," due to their prolonged half-lives and improved efficacy. This trend is reflected in the growing number of patents and publications focusing on deuterium-enabled therapeutics.

Another area of interest is the compound's use in environmental toxicology. With increasing regulatory scrutiny on nitrosamine impurities in pharmaceuticals and food products, analytical methods employing 4-(Methylnitrosamino-d3)-4-(3-pyridyl)butyric Acid as an internal standard have become indispensable. This ties into broader discussions about food safety and regulatory compliance, topics that frequently dominate industry conferences and online forums.

In summary, 4-(Methylnitrosamino-d3)-4-(3-pyridyl)butyric Acid (CAS No. 1330277-38-7) represents a critical tool in modern scientific research. Its applications span biomedical studies, pharmaceutical analytics, and environmental monitoring, addressing some of the most pressing questions in health and science today. As the demand for precision in research continues to grow, this compound is poised to remain at the forefront of innovation.

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